Cas no 23767-80-8 (3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile)

• Product Name: 3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile
• CAS No: 23767-80-8
• MF: C₁₃H₅ClN₄
• MW: 252.658600568771
• MDL: MFCD00182401
• CID: 291202
• PubChem ID: 263801
• Update Time: 2025-04-19

3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Cyclopropanetetracarbonitrile,(4-chlorophenyl)-
• (E)-3-(4-chlorophenyl)-1-(5-chloro-thien-2-yl)-prop-2-en-1-one
• 3-(4-chlorophenyl)-1-(5-chlorothien-2-yl)prop-2-en-1-o
• 3-(4-CHLOROPHENYL)-1-(5-CHLOROTHIEN-2-YL)PROP-2-EN-1-ONE
• 3-(4-chlorophenyl)-1,1,2,2-tetracyanocyclopropane
• 3-(4-chlorophenyl)-1,1,2,2-tetracyanopropane
• 3-(4-Chlor-phenyl)-1,1,2,2-tetracyan-cyclopropan
• 3-< 4-Chlor-phenyl> -1,1,2,2-tetracyan-cyclopropan
• 3-< 4-Chlor-phenyl> -1,1,2,2-tetracyano-cyclopropan
• 3-(4-chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile
• 3-(4-chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile
• AKOS005086383
• 2R-0847
• NSC98476
• 23767-80-8
• NSC-98476
• MFCD00182401
• DTXSID60946551
• CHEMBL4992436
• 3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile

• MDL： MFCD00182401
• Inchi： 1S/C13H5ClN4/c14-10-3-1-9(2-4-10)11-12(5-15,6-16)13(11,7-17)8-18/h1-4,11H
• InChI Key： LTYGTIODGMSSFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C#N)(C#N)C1(C#N)C#N

Computed Properties

• Exact Mass: 252.02045
• Monoisotopic Mass: 252.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 594.2°Cat760mmHg
• Flash Point: 291.1°C
• Refractive Index: 1.628
• PSA: 95.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes